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Compound of Interest

Compound Name: Diethyleneglycol diformate

Cat. No.: B057414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols related to diethyleneglycol
diformate. While possessing solvent properties, its primary documented applications in organic

chemistry are as a versatile building block and intermediate rather than a conventional reaction

solvent. This guide focuses on its synthesis, a key process for its utilization in various

applications, including the production of polymers and resins.

Physicochemical Properties
A summary of the key physicochemical properties of diethyleneglycol diformate is presented

in the table below for easy reference.

Property Value

Molecular Formula C₆H₁₀O₅

Molecular Weight 162.14 g/mol

Appearance Colorless liquid

Boiling Point 230.2 °C

Density 1.147 g/cm³

Solubility Soluble in water and various organic solvents.[1]
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Applications in Organic Synthesis
Diethyleneglycol diformate serves as a valuable intermediate in organic synthesis. Its

primary roles include:

Monomer for Polymerization: It is a precursor in the manufacture of saturated and

unsaturated polyester resins and polyurethanes.

Intermediate for Heterocycles: It can be used in the synthesis of various heterocyclic

compounds.

Formylating Agent: While not a direct formylating agent, its synthesis from formic acid

highlights its connection to formylation processes.

Plasticizer: It is used to enhance the flexibility and performance of polymers.

Due to a lack of extensive literature detailing its use as a primary solvent for a broad range of

organic reactions, this document will focus on the well-documented protocols for its synthesis.

Experimental Protocols: Synthesis of
Diethyleneglycol Diformate
Two primary methods for the synthesis of diethyleneglycol diformate are direct esterification

and transesterification. A detailed protocol for a high-yield transesterification method is

provided below, based on patent literature.[1]

Protocol 1: Synthesis via Transesterification using a
Composite Catalyst
This method describes the synthesis of diethyleneglycol diformate from diethylene glycol and

sec-butyl formate using a composite catalyst, achieving yields of over 90%.[1]

Materials:

Diethylene glycol

sec-Butyl formate
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Composite catalyst (e.g., tetraisobutyl titanate and triisobutoxyaluminum)[1]

Distillation apparatus with a rectification column and agitator

Procedure:

Charging the Reactor: In a distillation still equipped with a rectification column and an

agitator, add the composite catalyst, diethylene glycol, and an initial portion of sec-butyl

formate. The molar ratio of catalyst:diethylene glycol:initial sec-butyl formate is typically

0.002-0.015 : 1 : 0.5-1.2.[1]

Initiating the Reaction: Heat the mixture with agitation.

Azeotropic Distillation: Once the temperature at the top of the rectification column stabilizes,

begin to remove the azeotrope of sec-butanol and sec-butyl formate at a set reflux ratio (e.g.,

6-12:1).[1]

Continuous Addition: Continuously add the remaining sec-butyl formate to the reaction

mixture. The total molar ratio of sec-butyl formate to diethylene glycol should be in the range

of 3.5-5:1.[1]

Temperature Control: Maintain the temperature of the still pot between 110-130 °C during the

addition of sec-butyl formate to control the reaction rate.[1]

Reaction Monitoring and Completion: The reaction is typically complete after 3-5 hours of

continuous feeding. The progress can be monitored by analyzing the composition of the

reaction mixture.

Purification: After the reaction is complete, the desired product, diethyleneglycol diformate,

is purified by vacuum rectification of the material in the still bottom. The final product can be

obtained with a mass fraction of over 90%.[1]

Quantitative Data for Synthesis via Transesterification:
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Parameter Value Reference

Catalyst

Composite (e.g., tetraisobutyl

titanate and

triisobutoxyaluminum)

[1]

Reactants
Diethylene glycol, sec-Butyl

formate
[1]

Molar Ratio

(Catalyst:DEG:sec-BF)
0.002-0.015 : 1 : 3.5-5 (total) [1]

Reaction Temperature 110-130 °C (still pot) [1]

Reaction Time 3-5 hours [1]

Yield > 90% [1]

Visualizations
Synthesis of Diethyleneglycol Diformate via
Transesterification Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3981120/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3981120/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3981120/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3981120/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3981120/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3981120/
https://www.benchchem.com/product/b057414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Stage

Purification Stage

Charge Reactor:
- Diethylene Glycol

- sec-Butyl Formate (initial)
- Composite Catalyst

Heat and Agitate

Azeotropic Distillation:
Remove sec-butanol/

sec-butyl formate azeotrope

Continuous Addition:
Add remaining sec-Butyl Formate

sec-Butyl Formate
Storage

Recycle
sec-butyl formate

Reaction Completion

Vacuum Rectification

Pure Diethyleneglycol Diformate

Click to download full resolution via product page

Caption: Workflow for the synthesis of diethyleneglycol diformate.
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General Experimental Workflow for an Organic Reaction
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Caption: A general workflow for conducting an organic reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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